Cas no 1697851-07-2 (tert-Butyl 3-bromo-4-(propan-2-yloxy)pyrrolidine-1-carboxylate)

Tert-Butyl 3-bromo-4-(propan-2-yloxy)pyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of a bromine atom at the 3-position and an isopropoxy group at the 4-position offers reactive handles for further functionalization, making it valuable for constructing complex pyrrolidine-based scaffolds. Its well-defined stereochemistry and high purity ensure reproducibility in synthetic applications. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including protease inhibitors and other heterocyclic targets.

tert-Butyl 3-bromo-4-(propan-2-yloxy)pyrrolidine-1-carboxylate structure

1697851-07-2 structure

Product Name:tert-Butyl 3-bromo-4-(propan-2-yloxy)pyrrolidine-1-carboxylate

CAS No:1697851-07-2

MF:C₁₂H₂₂BrNO₃

MW:308.211983203888

CID:5783034

PubChem ID:114772107

Update Time:2025-06-07

tert-Butyl 3-bromo-4-(propan-2-yloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-1135394
- tert-Butyl3-bromo-4-(propan-2-yloxy)pyrrolidine-1-carboxylate
- tert-Butyl 3-bromo-4-(propan-2-yloxy)pyrrolidine-1-carboxylate
- 1697851-07-2
- 1-Pyrrolidinecarboxylic acid, 3-bromo-4-(1-methylethoxy)-, 1,1-dimethylethyl ester
- Inchi： 1S/C12H22BrNO3/c1-8(2)16-10-7-14(6-9(10)13)11(15)17-12(3,4)5/h8-10H,6-7H2,1-5H3
- InChI Key： MNPIXACNXGYIFH-UHFFFAOYSA-N
- SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OC(C)C

Computed Properties

Exact Mass: 307.07831g/mol
Monoisotopic Mass: 307.07831g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 38.8Å²

Experimental Properties

Density: 1.28±0.1 g/cm3(Predicted)
Boiling Point: 333.2±42.0 °C(Predicted)
pka: -4.46±0.60(Predicted)

tert-Butyl 3-bromo-4-(propan-2-yloxy)pyrrolidine-1-carboxylate Pricemore >>

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